Cas no 55682-89-8 (1,1',1''-propane-1,1,3-triyltricyclohexane)

1,1',1''-propane-1,1,3-triyltricyclohexane structure
55682-89-8 structure
Product Name:1,1',1''-propane-1,1,3-triyltricyclohexane
CAS No:55682-89-8
MF:C21H38
MW:290.526426792145
CID:1594920
PubChem ID:143294
Update Time:2025-04-21

1,1',1''-propane-1,1,3-triyltricyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1,1',1''-propane-1,1,3-triyltricyclohexane
    • (1,3-Dicyclohexylpropyl)cyclohexane
    • 1,1,3-Tricyclohexylpropane
    • 1,1',1''-(1-Propanyl-2-ylidene)triscyclohexane
    • 1,3-dicyclohexylpropylcyclohexane
    • DTXSID80204201
    • Cyclohexane, 1,1',1''-(1-propanyl-2-ylidene)tris-
    • 55682-89-8
    • (1,3-Dicyclohexylpropyl)cyclohexane #
    • Propane, 1,1,3-tricyclohexyl-
    • VIDXNEQHNUTDHC-UHFFFAOYSA-N
    • Inchi: 1S/C21H38/c1-4-10-18(11-5-1)16-17-21(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h18-21H,1-17H2
    • InChI Key: VIDXNEQHNUTDHC-UHFFFAOYSA-N
    • SMILES: C(CCC1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 290.29754
  • Monoisotopic Mass: 290.297351212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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